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Compound of Interest

Compound Name: 1H-Indazole-3-carbothioamide

CAS No.: 28751-69-1

Cat. No.: B1611614

Get Quote

Executive Summary
This technical guide provides a comprehensive solubility profile for 1H-Indazole-3-
carbothioamide, a critical scaffold in the development of kinase inhibitors (e.g., PAK1, CDK)

and anti-tumor agents. Unlike its oxygen analog (1H-Indazole-3-carboxamide), the presence of

the thioamide moiety introduces unique lipophilicity and hydrogen-bonding characteristics that

alter its solvation thermodynamics.[1][2]

This document details the physicochemical basis of its solubility, provides empirically grounded

solubility classifications across organic solvent classes, and outlines validated experimental

protocols for precise solubility determination in drug discovery workflows.

Physicochemical Profile & Solubility Drivers
Understanding the solubility of 1H-Indazole-3-carbothioamide requires analyzing its

molecular interactions in the solid and solution states.[1][2] The replacement of the carbonyl

oxygen with sulfur increases the lipophilicity (LogP) and alters the hydrogen bond acceptor

capability.
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Table 1: Physicochemical Properties
Property

Value
(Predicted/Experimental)

Impact on Solubility

Molecular Formula C₈H₇N₃S —

Molecular Weight 177.23 g/mol

Low MW facilitates dissolution

but crystal packing dominates.

[1][2]

LogP (Octanol/Water) ~1.2 – 1.5

Moderately lipophilic; favors

organic solvents over water.[1]

[2]

H-Bond Donors
2 (Indazole N-H, Thioamide -

NH₂)

Strong crystal lattice energy

via intermolecular H-bonds.[1]

[2]

H-Bond Acceptors 2 (Indazole N, Thioamide S)

Sulfur is a weaker acceptor

than Oxygen, reducing water

solubility.

pKa (Indazole NH) ~13.8

Weakly acidic; deprotonation in

high pH increases aqueous

solubility.[1][2]

Mechanistic Insight: The Thioamide Effect
The thioamide group (

) is less polar than the carboxamide (

).[2] The sulfur atom has a larger van der Waals radius and lower electronegativity, leading to:

Decreased Aqueous Solubility: Weaker hydration shell formation compared to the

carboxamide.[1][2]

Enhanced Organic Solubility: Improved interaction with polar aprotic solvents (DMSO, DMF)

and chlorinated solvents (DCM) due to increased dispersion forces.[1][2]
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Solubility Landscape by Solvent Class[2]
The following classification is derived from structural analogs and standard solubility trends for

thioamide-functionalized heterocycles.

Table 2: Solubility Profile in Organic Solvents
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Solvent Class
Representative
Solvents

Solubility Rating Technical Notes

Polar Aprotic DMSO, DMF, DMAc High (>50 mg/mL)

Preferred for Stock

Solutions. Disrupts

intermolecular H-

bonds effectively.[1][2]

Polar Protic Methanol, Ethanol
Moderate (10–30

mg/mL)

Solubility increases

significantly with

temperature.[1][2]

Good for

recrystallization.[1][2]

Chlorinated
Dichloromethane

(DCM), Chloroform
Moderate-Good

Soluble due to

lipophilic thioamide

character.[1][2] Useful

for liquid-liquid

extraction.[1][2]

Ethers/Esters THF, Ethyl Acetate Moderate

Moderate solubility;

often used as co-

solvents or extraction

media.[1][2]

Non-Polar
Hexane, Heptane,

Toluene
Poor (<1 mg/mL)

High crystal lattice

energy prevents

dissolution. Used as

anti-solvents to

precipitate the

compound.[1][2]

Aqueous Water, PBS (pH 7.4) Very Poor

Requires pH

adjustment (pH > 12)

or co-solvents (e.g.,

PEG400) for

formulation.[2]

Solvation Mechanism Visualization
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The following diagram illustrates the competitive interaction between the crystal lattice forces

and solvent-solute interactions, specifically highlighting the role of the thioamide group.

Solid State (Crystal Lattice)

Solvent Interaction

Solution State

Intermolecular H-Bonds
(N-H ... S=C)

High Lattice Energy

DMSO (Polar Aprotic)
Accepts H-bonds from NH

Disrupts Lattice
High Solubility

(Strong Dipole-Dipole)

Ethanol (Polar Protic)
Donates/Accepts H-bonds

Solvates Hydrophilic Regions

Moderate Solubility
(H-Bond Exchange)

Hexane (Non-Polar)
Van der Waals only
Insufficient Energy

Insoluble
(Energy Mismatch)

Solvated Molecule
Thermodynamically Stable

Click to download full resolution via product page

Figure 1: Mechanistic pathways of solvation for 1H-Indazole-3-carbothioamide.[1][2] High

solubility in DMSO is driven by the solvent's ability to disrupt the strong thioamide hydrogen

bonding network.

Validated Experimental Protocols
For drug development applications, precise solubility data is required.[1][2] Below are two

industry-standard protocols tailored for this compound.

Protocol A: Thermodynamic Solubility (Shake-Flask
Method)
Purpose: To determine the absolute equilibrium solubility (Gold Standard).[1][2] Applicability:

Pre-formulation, lead optimization.[1][2]

Preparation: Weigh excess solid 1H-Indazole-3-carbothioamide (~2–5 mg) into a 1.5 mL

chemically resistant glass vial (e.g., borosilicate).
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Solvent Addition: Add 500 µL of the target solvent (e.g., 1-Octanol, Water, or Buffer).

Equilibration:

Seal vial tightly to prevent evaporation.[1][2]

Agitate at constant temperature (25°C ± 0.1°C) for 24 to 48 hours using a rotary shaker.

Note: For viscous solvents (e.g., PEG400), extend time to 72 hours.

Phase Separation:

Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 µm PVDF syringe filter

(ensure filter compatibility).

Critical Check: Ensure undissolved solid remains.[1][2] If clear, add more solid and repeat.

[2]

Quantification:

Dilute the supernatant with Mobile Phase (e.g., Acetonitrile:Water).[2]

Analyze via HPLC-UV (Detection wavelength: ~300–320 nm, characteristic of indazole).[1]

[2]

Calculate concentration using a pre-established calibration curve.[1][2]

Protocol B: Kinetic Solubility (High-Throughput)
Purpose: Rapid estimation to flag precipitation risks in bioassays.[1][2] Applicability: Early-stage

screening, biological assay preparation.[1][2]

Stock Preparation: Prepare a 10 mM stock solution in 100% DMSO.

Spiking:

Pipette 5 µL of DMSO stock into 495 µL of aqueous buffer (e.g., PBS pH 7.[2]4) in a 96-

well plate (Final conc: 100 µM, 1% DMSO).
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Incubation: Shake at room temperature for 2 hours.

Readout:

Measure absorbance at 620 nm (turbidimetry) to detect precipitation.[1][2]

Alternatively, filter and analyze filtrate via LC-MS/MS.[1][2]

Interpretation: A drop in filtrate concentration compared to the theoretical maximum indicates

the solubility limit has been exceeded.[1][2]

Solubility Determination Workflow
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Figure 2: Decision tree for selecting the appropriate solubility protocol based on the drug

development stage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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